2-[(2,1,3-benzothiadiazol-4-ylimino)methyl]-3-bromo-6-methoxyphenol

• IUPAC Name: 2-(2,1,3-benzothiadiazol-4-yliminomethyl)-3-bromo-6-methoxyphenol
• InChI: InChI=1S/C14H10BrN3O2S/c1-20-12-6-5-9(15)8(14(12)19)7-16-10-3-2-4-11-13(10)18-21-17-11/h2-7,19H,1H3
• InChI Key: FJACTCAGUBACFL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)Br)C=NC2=CC=CC3=NSN=C32)O
• Molecular Formula: C14H10BrN3O2S
• Molecular Weight: 364.22 g/mol

Description

2-[(2,1,3-benzothiadiazol-4-ylimino)methyl]-3-bromo-6-methoxyphenol, also known as BBP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BBP is a derivative of 2-phenylbenzimidazole and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 2-[(2,1,3-benzothiadiazol-4-ylimino)methyl]-3-bromo-6-methoxyphenol is not fully understood, but studies have shown that it can inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. 2-[(2,1,3-benzothiadiazol-4-ylimino)methyl]-3-bromo-6-methoxyphenol has also been shown to have antibacterial activity by disrupting bacterial cell membranes.
Biochemical and Physiological Effects:
2-[(2,1,3-benzothiadiazol-4-ylimino)methyl]-3-bromo-6-methoxyphenol has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and disruption of bacterial cell membranes. 2-[(2,1,3-benzothiadiazol-4-ylimino)methyl]-3-bromo-6-methoxyphenol has also been shown to have antioxidant properties and can scavenge free radicals.

Advantages and Limitations for Lab Experiments

2-[(2,1,3-benzothiadiazol-4-ylimino)methyl]-3-bromo-6-methoxyphenol has several advantages for lab experiments, including its ability to inhibit the growth of cancer cells and bacteria, and its potential use as a biosensor. However, 2-[(2,1,3-benzothiadiazol-4-ylimino)methyl]-3-bromo-6-methoxyphenol has some limitations, including its complex synthesis method and potential toxicity.

Future Directions

There are several future directions for 2-[(2,1,3-benzothiadiazol-4-ylimino)methyl]-3-bromo-6-methoxyphenol research, including the development of new synthesis methods, the study of its potential use in agriculture, and the development of new materials. 2-[(2,1,3-benzothiadiazol-4-ylimino)methyl]-3-bromo-6-methoxyphenol also has potential applications in drug delivery systems and as a biosensor for detecting various biomolecules.
Conclusion:
In conclusion, 2-[(2,1,3-benzothiadiazol-4-ylimino)methyl]-3-bromo-6-methoxyphenol is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. 2-[(2,1,3-benzothiadiazol-4-ylimino)methyl]-3-bromo-6-methoxyphenol has been synthesized using various methods and has been extensively studied for its potential use in medicine, agriculture, and material science. 2-[(2,1,3-benzothiadiazol-4-ylimino)methyl]-3-bromo-6-methoxyphenol has several advantages for lab experiments, including its ability to inhibit the growth of cancer cells and bacteria, and its potential use as a biosensor. However, 2-[(2,1,3-benzothiadiazol-4-ylimino)methyl]-3-bromo-6-methoxyphenol has some limitations, including its complex synthesis method and potential toxicity. There are several future directions for 2-[(2,1,3-benzothiadiazol-4-ylimino)methyl]-3-bromo-6-methoxyphenol research, including the development of new synthesis methods and the study of its potential use in drug delivery systems and as a biosensor for detecting various biomolecules.

Synthesis Methods

2-[(2,1,3-benzothiadiazol-4-ylimino)methyl]-3-bromo-6-methoxyphenol has been synthesized using various methods, including the reaction of 2-phenylbenzimidazole with 4-amino benzenesulfonamide followed by reaction with 3-bromo-6-methoxyphenol. Another method involves the reaction of 2-phenylbenzimidazole with 2,1,3-benzothiadiazol-4-ylamine followed by reaction with 3-bromo-6-methoxyphenol. The synthesis of 2-[(2,1,3-benzothiadiazol-4-ylimino)methyl]-3-bromo-6-methoxyphenol is a complex process that requires careful attention to the reaction conditions.

Scientific Research Applications

2-[(2,1,3-benzothiadiazol-4-ylimino)methyl]-3-bromo-6-methoxyphenol has been extensively studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, 2-[(2,1,3-benzothiadiazol-4-ylimino)methyl]-3-bromo-6-methoxyphenol has been shown to have antimicrobial, anticancer, and anti-inflammatory properties. 2-[(2,1,3-benzothiadiazol-4-ylimino)methyl]-3-bromo-6-methoxyphenol has also been studied for its potential use as a biosensor and in the development of new materials.